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Compound of Interest

Compound Name: O-Desmethyl Midostaurin

Cat. No.: B15542834

For researchers and scientists in the field of drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of O-Desmethyl Midostaurin, a metabolite of the multi-targeted kinase inhibitor,
Midostaurin. Adherence to these guidelines is essential for minimizing risks and complying with
regulatory standards.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of O-Desmethyl Midostaurin is
the first step in ensuring its safe handling and disposal. The following table summarizes key
guantitative data for this compound.
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Property Value Reference

N-((5S,6R,7R,9R)-6-hydroxy-
5-methyl-14-0x0-6,7,8,9,15,16-
hexahydro-5H,14H-17-oxa-
Chemical Name 4b,9a,15-triaza-5,9- [1]
methanodibenzol[b,h]cyclonon
a[jkllcyclopentale]-as-indacen-

7-yl)-N-methylbenzamide

CAS Number 740816-86-8 [1][2]
Molecular Formula C34H28N404 [11[2]
Molecular Weight 556.6 g/mol [1][2]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) to prevent exposure.

Handling Precautions:

Always handle O-Desmethyl Midostaurin in a well-ventilated area to avoid inhalation of
dust.[2]

Wear appropriate personal protective equipment, including surgical gloves, tightly fitting
safety goggles with side-shields, and impervious clothing.[1][2]

Avoid the formation of dust during handling.[1]

Wash hands thoroughly after handling the compound.[2]

Step-by-Step Disposal Protocol

The disposal of O-Desmethyl Midostaurin must be conducted in a manner that complies with
all federal, state, and local regulations. The following protocol outlines the recommended steps
for its safe disposal.
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Step 1: Initial Assessment and Containment

¢ Assess the quantity and form (solid or in solution) of the O-Desmethyl Midostaurin waste.

o Ensure the waste is securely contained in a clearly labeled, sealed container. The label
should include the chemical name and any known hazards.

Step 2: Disposal Method Selection

e The recommended method for the disposal of O-Desmethyl Midostaurin is incineration.[2]
The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber to ensure complete and safe destruction.[2]

e Do not discharge the compound into drains, water courses, or onto the ground.[2]

Step 3: Engaging a Licensed Disposal Company

» Excess, expired, or waste O-Desmethyl Midostaurin should be offered to a licensed
hazardous material disposal company.[2]

e Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they
have all the necessary information for safe handling and transport.

Step 4: Managing Spills and Contaminated Materials

 In the event of a spill, wear a self-contained breathing apparatus and avoid dust formation.[1]

o For small spills, wash the area with plenty of water and ensure adequate ventilation.[1]

e Any materials used to clean up the spill (e.g., absorbent pads, contaminated PPE) should be
collected and disposed of as hazardous waste following the same procedures as the
chemical itself.

Step 5: Documentation

» Maintain detailed records of the disposal process, including the date, quantity of waste,
disposal method, and the name of the licensed disposal company used. This documentation
is crucial for regulatory compliance and laboratory safety audits.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15542834?utm_src=pdf-body
https://www.benchchem.com/product/b15542834?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=32149
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=32149
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=32149
https://www.benchchem.com/product/b15542834?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=32149
https://www.kmpharma.in/download_msds/20845
https://www.kmpharma.in/download_msds/20845
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of O-Desmethyl
Midostaurin.
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Caption: Workflow for the safe disposal of O-Desmethyl Midostaurin.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of O-Desmethyl Midostaurin, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

